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Compound of Interest

Compound Name: 4,5-Difluorophthalic anhydride

Cat. No.: B103473

CAS Number: 18959-30-3

This technical guide provides an in-depth overview of 4,5-Difluorophthalic anhydride, a key
fluorinated building block for researchers, scientists, and professionals in drug development
and materials science. It covers its chemical and physical properties, synthesis protocols, key
applications, and safety information.

Physicochemical Properties

4,5-Difluorophthalic anhydride is a solid, bifunctional aromatic compound. Its properties are
summarized in the table below.
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Property Value Reference
CAS Number 18959-30-3 [11[2][3][41[5]
Molecular Formula CsH2F203 [21[31[5]
Molecular Weight 184.10 g/mol [21[31[5]
Melting Point 92-98 °C [2]

Density 0.975 g/cm3 [2]
Appearance Gray solid [31[6]

InChi Key UATBWQQFLABWKR- CIEIE]
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SMILES Fclcc2c(cclF)C(=0)0C2=0 [2]

Synthesis of 4,5-Difluorophthalic Anhydride

The most common method for synthesizing 4,5-Difluorophthalic anhydride is through the
dehydration of its corresponding diacid, 4,5-Difluorophthalic acid. This intramolecular
condensation is typically achieved by heating with a dehydrating agent.[7]
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Synthesis Workflow
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General synthesis workflow for 4,5-Difluorophthalic Anhydride.

This protocol is adapted from a documented synthetic procedure.[8]

Reaction Setup: Suspend 4,5-Difluorophthalic acid (1.0 eq) in acetic anhydride (approx. 3.2

mL per gram of diacid).

Heating: Heat the suspension to reflux (approximately 140 °C) for 2 hours.

Work-up: After the reaction is complete, cool the mixture to room temperature.

Isolation: Evaporate the solvent under reduced pressure to yield the crude product.
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 Purification: The crude 4,5-Difluorophthalic anhydride can be further purified by
recrystallization if necessary. A reported yield for this process is approximately 95%.[8]

Reactivity and Applications in Drug Development

4,5-Difluorophthalic anhydride serves as a versatile intermediate. The anhydride ring is
susceptible to nucleophilic attack, making it a valuable precursor for a variety of derivatives.[3]

[9]

» Pharmaceutical Intermediates: It is a crucial building block in the synthesis of complex
molecules. It reacts with various nucleophiles, such as amines, to form phthalimide and

dicarboxylic acid derivatives.[3][9]

o Targeted Therapeutics: The fluorinated phthalic core is of significant interest in medicinal
chemistry. It is a key intermediate in the synthesis of advanced therapeutic modalities,

including:

o PROTACSs (Proteolysis-Targeting Chimeras): Used in the development of these novel
anticancer agents.[7]

o ADCs (Antibody-Drug Conjugates): Employed in the creation of linkers for ADCs, which
are designed for targeted drug delivery to cancer cells.[7]

o Materials Science: Due to its electronic properties, it is used as an electron acceptor unit in
the synthesis of non-fullerene acceptor (A-D-A) organic small molecules for optoelectronic

applications.[10]
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Role as a Chemical Building Block
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Applications of 4,5-Difluorophthalic Anhydride.

Spectroscopic Data

The structural identity of 4,5-Difluorophthalic anhydride is confirmed by various
spectroscopic techniques.

Spectroscopy Data Reference

1H NMR (CDCls) 57.73 (1) 8]

3025 (m), 1877 (m), 1794 (vs),
Infrared (IR) (cm™2) 1505 (s), 1220 (vs), 910 (s), [8]
780 (rs)

Safety and Handling

4,5-Difluorophthalic anhydride is a hazardous substance and should be handled with
appropriate personal protective equipment (PPE) in a well-ventilated fume hood.
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Hazard Type

GHS Statements

Reference

Hazard Statements

H302: Harmful if
swallowed.H315: Causes skin
irritation.H317: May cause an
allergic skin reaction.H318:
Causes serious eye
damage.H334: May cause
allergy or asthma symptoms or
breathing difficulties if
inhaled.H335: May cause

respiratory irritation.

[21[5]

Precautionary Statements

P261: Avoid breathing
dust.P264: Wash skin
thoroughly after
handling.P280: Wear
protective gloves/eye
protection/face
protection.P301 + P312: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel
unwell.P302 + P352: IF ON
SKIN: Wash with plenty of
water.P305 + P351 + P338: IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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